Cas no 2229460-41-5 (2-methyl-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-ol)

• Product Name: 2-methyl-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-ol
• CAS No: 2229460-41-5
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• CID: 6401243
• PubChem ID: 165974490
• Update Time: 2025-06-09

2-methyl-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-ol
• EN300-1757613
• 2229460-41-5
• 2-methyl-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol

• Inchi： 1S/C10H14N2OS/c1-7-8(6-10(2,3)13)12-4-5-14-9(12)11-7/h4-5,13H,6H2,1-3H3
• InChI Key： GVMILMMSIMOTEL-UHFFFAOYSA-N
• SMILES： S1C=CN2C1=NC(C)=C2CC(C)(C)O

Computed Properties

• Exact Mass: 210.08268425g/mol
• Monoisotopic Mass: 210.08268425g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.8Ų

Additional information on 2-methyl-1-{6-methylimidazo2,1-b1,3thiazol-5-yl}propan-2-ol

Introduction to 2-methyl-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol (CAS No. 2229460-41-5)

2-methyl-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol, identified by its CAS number 2229460-41-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of heterocyclic derivatives, featuring a combination of imidazole and thiazole moieties linked to a propyl alcohol backbone. The presence of multiple nitrogen-containing heterocycles makes it a promising candidate for further exploration in drug discovery, particularly for its potential bioactivity and molecular interactions.

The chemical structure of 2-methyl-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol encompasses a highly functionalized scaffold. The imidazole ring at the 6-position is substituted with a methyl group, enhancing its electronic properties and influencing its reactivity. This substitution pattern is often exploited in medicinal chemistry to modulate binding affinity and selectivity. Additionally, the thiazole ring contributes to the compound's overall pharmacophore, providing a scaffold for interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in developing novel therapeutic agents based on heterocyclic compounds due to their diverse biological activities. Studies have demonstrated that imidazole and thiazole derivatives exhibit a wide range of pharmacological effects, including antimicrobial, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-methyl-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol suggests potential applications in these therapeutic areas.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The propyl alcohol moiety at the 1-position provides a hydroxyl group that can engage in hydrogen bonding interactions with biological targets. This feature is particularly valuable in designing molecules that require precise spatial orientation for optimal binding. Furthermore, the presence of multiple chiral centers in the molecule allows for the synthesis of enantiomerically pure derivatives, which can be crucial for achieving high selectivity and efficacy.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of compounds like 2-methyl-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol with greater accuracy. Molecular docking studies have shown that this compound can interact with various biological targets, including kinases and transcription factors. These interactions are thought to be mediated by the heterocyclic rings and the hydroxyl group on the propyl chain. Such findings are consistent with preliminary experimental data suggesting that derivatives of this compound exhibit inhibitory activity against certain disease-related enzymes.

The synthesis of 2-methyl-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol presents both challenges and opportunities for synthetic chemists. The construction of the imidazo-thiazole core requires multi-step reactions involving cyclization and functional group transformations. However, modern synthetic methodologies have made it increasingly feasible to construct such complex scaffolds efficiently. For instance, transition metal-catalyzed cross-coupling reactions have been instrumental in forming the carbon-carbon bonds that define the heterocyclic system.

In addition to its structural complexity, 2-methyl-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-yl}propan-2-ol offers opportunities for chemical modification to optimize its pharmacological properties. For example, replacing the hydroxyl group at the 1-position with other functional groups could alter its solubility or metabolic stability. Similarly, modifications to the methyl groups on the imidazole ring could fine-tune its electronic properties and binding affinity. These possibilities underscore the importance of this compound as a versatile scaffold for drug discovery.

The potential applications of 2-methyl-1-{6-methylimidazo[2,1-b][1,3]thiazol-5-y}lpropan - - - - - - - - - - - - - - - - - ol extend beyond traditional therapeutic areas. Researchers are increasingly exploring its use in diagnostic imaging and targeted therapy due to its ability to bind specific biological targets with high affinity. Additionally, its structural features make it an attractive candidate for developing prodrugs—molecules that are activated within the body to release active therapeutic agents.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. Compounds like 2229460_41_5 represent a new generation of molecular entities that are designed not only for their immediate bioactivity but also for their adaptability and modularity. This adaptability is crucial for addressing emerging challenges such as drug resistance and multifactorial diseases.

The future prospects for CAS No.2229460_41_5 are promising given its unique structural features and potential bioactivity profile. Continued research into this compound will likely uncover new therapeutic applications and refine synthetic strategies for producing optimized derivatives. As computational tools become more sophisticated and high-throughput screening methods become more efficient, compounds like this one will play an increasingly important role in drug discovery pipelines.